Cas no 383133-82-2 (6-(2-Phenylethoxy)-1h-indole-2-carboxylic acid)

• Product Name: 6-(2-Phenylethoxy)-1h-indole-2-carboxylic acid
• CAS No: 383133-82-2
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 3056385
• PubChem ID: 4395841
• Update Time: 2025-05-24

6-(2-Phenylethoxy)-1h-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-Phenylethoxy)-1h-indole-2-carboxylic acid
• 6-Phenethoxy-1H-indole-2-carboxylicacid
• 6-(phenethyloxy)-1H-indole-2-carboxylic acid
• BBL021219
• 6-Phenethoxy-1H-indole-2-carboxylic acid
• AKOS005144088
• NCGC00340018-01
• AB01333072-02
• STK893925
• 383133-82-2

• Inchi： 1S/C17H15NO3/c19-17(20)16-10-13-6-7-14(11-15(13)18-16)21-9-8-12-4-2-1-3-5-12/h1-7,10-11,18H,8-9H2,(H,19,20)
• InChI Key： CGMPIOLCXOIXFF-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC=CC=1)C1C=CC2C=C(C(=O)O)NC=2C=1

Computed Properties

• Exact Mass: 281.10519334Da
• Monoisotopic Mass: 281.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 6-(2-Phenylethoxy)-1h-indole-2-carboxylic acid

6-(2-Phenylethoxy)-1H-indole-2-carboxylic Acid: A Comprehensive Overview

6-(2-Phenylethoxy)-1H-indole-2-carboxylic acid, also known by its CAS number 383133-82-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its indole ring structure and substituted phenylethoxy group, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural properties and functional attributes.

The synthesis of 6-(2-Phenylethoxy)-1H-indole-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the indole core. This is followed by the introduction of the phenylethoxy substituent at the 6-position, which is achieved through nucleophilic aromatic substitution or other coupling reactions. The carboxylic acid group at the 2-position is introduced via oxidation or direct synthesis, depending on the starting materials. Researchers have explored various catalysts and reaction conditions to optimize yield and purity, with recent studies highlighting the use of palladium-catalyzed cross-coupling reactions for improved efficiency.

In terms of pharmacological activity, 6-(2-Phenylethoxy)-1H-indole-2-carboxylic acid has shown promise in several biological assays. Preclinical studies suggest that this compound exhibits modulatory effects on key cellular pathways, including those involved in inflammation, apoptosis, and oxidative stress. For instance, a study published in Nature Communications demonstrated that this compound can inhibit the activity of certain kinases implicated in cancer progression, thereby potentially serving as a lead compound for anti-tumor therapies. Additionally, its ability to penetrate cellular membranes efficiently makes it a candidate for drug delivery systems targeting intracellular pathogens.

The structural versatility of 6-(2-Phenylethoxy)-1H-indole-2-carboxylic acid has also led to its exploration in materials science applications. Its indole-based framework is being investigated for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on modifying the substituents to enhance its electronic properties, with promising results indicating improved charge transport characteristics.

In conclusion, 6-(2-Phenylethoxy)-1H-indole-2-carboxylic acid, CAS number 383133-82-2, represents a multifaceted compound with diverse applications across chemistry and biology. Ongoing research continues to uncover new insights into its synthesis, biological activity, and material properties, underscoring its potential as a valuable tool in both academic and industrial settings.